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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380 Get Quote

Safe and compliant disposal of 4-Bromoisoxazole is paramount for maintaining a secure

research environment and adhering to regulatory standards. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to manage 4-
Bromoisoxazole waste, ensuring minimal environmental impact and operational safety.

Key Chemical and Safety Data
A thorough understanding of the chemical properties and hazards of 4-Bromoisoxazole is the

first step toward safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

Molecular Formula C₃H₂BrNO

Molecular Weight 147.96 g/mol [1]

CAS Number 97925-43-4[1]

Appearance White to light yellow solid[2]

Melting Point 36-45 °C[2]

Flash Point 60 °C (140 °F)

Hazard Class Acute toxicity, oral (Category 4)[1]

Hazard Statement H302: Harmful if swallowed[1]
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Disposal Protocol: A Step-by-Step Approach
As a brominated heterocyclic compound, 4-Bromoisoxazole is classified as a halogenated

organic waste. This classification dictates the specific disposal pathway required to ensure

environmental and regulatory compliance. The disposal cost for halogenated solvents can be

two to three times higher than for non-halogenated solvents due to the need for more extensive

treatment to mitigate environmental pollution.[3]

1. Waste Segregation:

Crucially, never mix halogenated organic waste with non-halogenated waste.[3][4] This is the

most critical step to ensure proper disposal and control costs.

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[4][5]

2. Container Selection and Labeling:

Use only approved, leak-proof containers with secure screw-top caps for waste collection.[3]

The container must be in good condition and compatible with the chemical waste.[5]

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

[6]

The label must clearly identify the contents, including the full chemical name "4-
Bromoisoxazole." Avoid using abbreviations or chemical formulas.[5] If other halogenated

solvents are added to the same container, a list of all components must be maintained.[5]

3. Waste Accumulation and Storage:

Keep the waste container tightly closed at all times, except when adding waste.[5]

Store the waste container in a designated, well-ventilated satellite accumulation area.

Ensure the container is stored in a cool, dry place away from incompatible materials such as

acids, bases, and strong oxidizing agents.

4. Disposal Procedure:
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Under no circumstances should 4-Bromoisoxazole or any organic solvent be disposed of

down the drain.[5]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Halogenated organic wastes are typically disposed of via high-temperature incineration by

specialized facilities.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromoisoxazole.
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Figure 1: 4-Bromoisoxazole Disposal Workflow
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Caption: Disposal workflow for 4-Bromoisoxazole.
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By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

4-Bromoisoxazole, fostering a culture of safety and environmental stewardship. Always

consult your institution's specific safety guidelines and your local regulations for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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